Cas no 1637443-28-7 (4,4-Dimethyl-1,4-azasilinan-1-amine)
4,4-Dimethyl-1,4-azasilinan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 4,4-Dimethyl-1,4-azasilinan-1-amine
- C[Si]1(C)CCN(N)CC1
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- Inchi: 1S/C6H16N2Si/c1-9(2)5-3-8(7)4-6-9/h3-7H2,1-2H3
- InChI Key: VFTMUZFYRUNMJH-UHFFFAOYSA-N
- SMILES: [Si]1(C)(C)CCN(CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 93.2
- Topological Polar Surface Area: 29.3
4,4-Dimethyl-1,4-azasilinan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM390724-500mg |
4,4-dimethyl-1,4-azasilinan-1-amine |
1637443-28-7 | 95%+ | 500mg |
$384 | 2022-06-12 | |
| Chemenu | CM390724-1g |
4,4-dimethyl-1,4-azasilinan-1-amine |
1637443-28-7 | 95%+ | 1g |
$481 | 2022-06-12 | |
| Enamine | EN300-6740863-100mg |
4,4-dimethyl-1,4-azasilinan-1-amine |
1637443-28-7 | 100mg |
$2141.0 | 2022-02-28 | ||
| Enamine | EN300-6740863-250mg |
4,4-dimethyl-1,4-azasilinan-1-amine |
1637443-28-7 | 250mg |
$2287.0 | 2022-02-28 | ||
| Enamine | EN300-6740863-500mg |
4,4-dimethyl-1,4-azasilinan-1-amine |
1637443-28-7 | 500mg |
$2336.0 | 2022-02-28 | ||
| Enamine | EN300-6740863-1000mg |
4,4-dimethyl-1,4-azasilinan-1-amine |
1637443-28-7 | 1g |
$2433.0 | 2022-02-28 | ||
| Enamine | EN300-6740863-2500mg |
4,4-dimethyl-1,4-azasilinan-1-amine |
1637443-28-7 | 2500mg |
$4770.0 | 2022-02-28 | ||
| Enamine | EN300-6740863-5000mg |
4,4-dimethyl-1,4-azasilinan-1-amine |
1637443-28-7 | 5g |
$7057.0 | 2022-02-28 | ||
| Enamine | EN300-6740863-10000mg |
4,4-dimethyl-1,4-azasilinan-1-amine |
1637443-28-7 | 10g |
$10464.0 | 2022-02-28 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLG1078-500MG |
4,4-dimethyl-1,4-azasilinan-1-amine |
1637443-28-7 | 95% | 500MG |
¥ 2,574.00 | 2023-04-14 |
4,4-Dimethyl-1,4-azasilinan-1-amine Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4,4-Dimethyl-1,4-azasilinan-1-amine
Introduction to 4,4-Dimethyl-1,4-Azasilinan-1-Amine (CAS No. 1637443-28-7)
The compound 4,4-Dimethyl-1,4-Azasilinan-1-Amine, identified by the CAS registry number CAS No. 1637443-28-7, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of azasilanamines, which are derivatives of silanes containing an amine functional group. The structure of 4,4-Dimethyl-1,4-Azasilinan-1-Amine features a silicon atom at the core of a five-membered ring system, with two methyl groups attached to the silicon atom and an amine group at position 1. This configuration imparts distinctive chemical properties that make it a subject of interest in both academic research and industrial development.
Recent studies have highlighted the versatility of azasilanamines in catalytic processes and materials science. For instance, researchers have explored the use of silicon-containing compounds like 4,4-Dimethyl-1,4-Azasilinan-1-Amine as precursors for the synthesis of advanced materials with tailored electronic and mechanical properties. The presence of silicon in such compounds allows for the creation of materials with enhanced stability and thermal resistance, making them suitable for high-performance applications in electronics and aerospace industries.
In terms of synthesis, the preparation of 4,4-Dimethyl-1,4-Azasilinan-1-Amine involves a multi-step process that typically begins with the reaction of a silane precursor with an amine-containing reagent under controlled conditions. The exact synthetic pathway may vary depending on the starting materials and desired product purity. However, recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving scalability.
The chemical properties of CAS No. 1637443-28-7 are influenced by its molecular structure. The silicon atom's ability to form strong bonds with carbon and nitrogen atoms contributes to the compound's stability under various environmental conditions. Additionally, the methyl groups attached to the silicon atom provide steric protection to the amine group, which can influence reactivity in chemical reactions. These properties make azasilanamines valuable intermediates in organic synthesis and potential candidates for drug development.
In terms of applications, azasilanamines have been investigated for their potential roles in pharmaceuticals and agrochemicals. For example, researchers have explored their use as bioactive agents capable of interacting with specific biological targets. The unique combination of silicon-based chemistry and amine functionality offers opportunities for designing molecules with novel pharmacological profiles. Furthermore, these compounds have shown promise in catalysis due to their ability to act as Lewis acids or bases under certain conditions.
The environmental impact and safety profile of CAS No. 1637443-28-7 are critical considerations for its industrial application. Recent studies have focused on assessing the biodegradation pathways and toxicity levels of such compounds to ensure their safe handling and disposal. Preliminary findings suggest that while these compounds exhibit moderate biodegradability under aerobic conditions, further research is needed to fully understand their long-term environmental effects.
In conclusion, CAS No. 1637443-28-7 (4,4-Dimethyl-1,4-Azasilinan-1-Amine) represents a fascinating example of how modern chemistry continues to push boundaries by leveraging unconventional elements like silicon in organic frameworks. With ongoing research into its synthesis methods, chemical properties, and practical applications, this compound holds significant potential for contributing to advancements across multiple scientific disciplines.
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